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Compound of Interest

Compound Name: 2-Ethynylphenol

Cat. No.: B1266645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-ethynylphenol (CAS No. 5101-

44-0), a versatile organic compound with applications in the pharmaceutical and chemical

industries. This document outlines its chemical and physical properties, detailed safety and

handling protocols, and available toxicological data.

Chemical and Physical Properties
2-Ethynylphenol, also known as (2-hydroxyphenyl)acetylene, is a phenol derivative

characterized by an ethynyl group at the ortho position. This substitution imparts unique

reactivity, making it a valuable intermediate in organic synthesis.

Table 1: Physical and Chemical Properties of 2-Ethynylphenol
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Property Value Reference

Molecular Formula C₈H₆O

Molecular Weight 118.13 g/mol

CAS Number 5101-44-0

Appearance
Not explicitly stated, but

handled as a liquid.

Melting Point 19 °C

Boiling Point 200.9 °C at 760 mmHg

Flash Point 87.4 °C

Density 1.12 g/cm³

Vapor Pressure 0.223 mmHg at 25°C

Refractive Index 1.589

pKa 8.62 ± 0.30 (Predicted)

Safety and Hazard Information
2-Ethynylphenol is classified as a hazardous substance and requires careful handling to

minimize exposure risks. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides the following hazard statements based on available data.

Table 2: GHS Hazard Classification for 2-Ethynylphenol

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H318: Causes serious eye damage

Specific target organ toxicity, single exposure;

Respiratory tract irritation
H335: May cause respiratory irritation
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2.1. Precautionary Measures and Personal Protective Equipment (PPE)

Given the hazardous nature of 2-ethynylphenol, strict adherence to safety protocols is

mandatory.

Engineering Controls: Work with 2-ethynylphenol should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles and a face shield are essential to protect against

splashes that can cause serious eye damage.

Skin Protection: Wear impervious gloves (e.g., nitrile or neoprene) and a lab coat to

prevent skin contact.

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, a

NIOSH-approved respirator with an organic vapor cartridge is recommended.

2.2. First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.

If inhaled: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

2.3. Storage and Handling

Store 2-ethynylphenol in a tightly sealed container in a cool, dry, and well-ventilated area

away from incompatible substances such as strong oxidizing agents. It is recommended to

store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.
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2.4. Disposal Considerations

Dispose of 2-ethynylphenol and its containers in accordance with local, regional, and national

regulations. Do not allow the chemical to enter drains or waterways.

Toxicological Information
While specific LD50 and LC50 values for 2-ethynylphenol are not readily available in the

searched literature, the GHS classifications indicate a significant potential for acute oral toxicity,

skin and eye irritation, and respiratory tract irritation. The following sections detail the general

experimental protocols for assessing these toxicological endpoints.

Experimental Protocols
4.1. Synthesis of 2-Ethynylphenol

A common method for the synthesis of 2-ethynylphenol involves the Sonogashira coupling of

a protected 2-halophenol with a suitable acetylene source, followed by deprotection. A

representative, though not specific to 2-ethynylphenol, procedure is outlined below.

Workflow for the Synthesis of Ethynylphenols
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Step 1: Protection

Step 2: Sonogashira Coupling

Step 3: Deprotection

2-Iodophenol

Protected 2-Iodophenol

Protection

Protecting Group
(e.g., TBDMSCl)

Protected (2-Trimethylsilylethynyl)phenol

Pd/Cu catalyst,
Base

Acetylene Source
(e.g., Trimethylsilylacetylene)

2-Ethynylphenol

Deprotection

Deprotecting Agent 1
(e.g., TBAF for silyl group)

Deprotecting Agent 2
(e.g., for phenol protection)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-ethynylphenol via Sonogashira coupling.

4.2. Toxicological Testing Methodologies

The following are generalized protocols based on OECD guidelines for assessing the key

toxicological endpoints of 2-ethynylphenol.

4.2.1. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.
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Experimental Workflow for Dermal Irritation Testing

Animal Preparation
(Rabbit, shaved skin)

Application of 2-ethynylphenol
(0.5 mL or 0.5 g) to a small area of skin

Exposure Period
(Up to 4 hours under a gauze patch)

Observation Period
(1, 24, 48, and 72 hours post-removal)

Scoring of Erythema and Edema

Classification of Irritancy

Click to download full resolution via product page

Caption: Standardized workflow for an acute dermal irritation study.

4.2.2. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test assesses the potential of a substance to cause serious eye damage or irritation.

Experimental Workflow for Eye Irritation Testing
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Animal Selection
(Albino rabbit)

Pre-test Eye Examination

Instillation of 2-ethynylphenol
(0.1 mL) into the conjunctival sac

Initial Observation
(1, 24, 48, and 72 hours)

Extended Observation
(Up to 21 days for reversibility)

Scoring of Corneal Opacity, Iritis, and Conjunctivitis

Classification of Irritancy

Click to download full resolution via product page

Caption: Standardized workflow for an acute eye irritation study.

Potential Biological Activities and Applications
While comprehensive biological studies on 2-ethynylphenol are limited in the public domain,

related ethynylphenyl compounds have been investigated for various therapeutic applications.

For instance, ethynylphenyl carbonates and carbamates have been explored as dual-action

acetylcholinesterase inhibitors and anti-inflammatory agents. Phenolic compounds, in general,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1266645?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


are known for their diverse biological activities, and the ethynyl group can serve as a reactive

handle for further chemical modifications, making 2-ethynylphenol an attractive starting

material for drug discovery programs. Its use as a chemical intermediate in the production of

resins, adhesives, and plastics has also been noted.

Logical Relationship of 2-Ethynylphenol in Drug Discovery

2-Ethynylphenol
(Starting Material)

Chemical Modification
(e.g., Click Chemistry, Coupling Reactions) Library of Derivatives Biological Screening

(e.g., Enzyme Assays, Cell-based Assays) Hit Compounds Lead Optimization Drug Candidate

Click to download full resolution via product page

Caption: The role of 2-ethynylphenol as a building block in a typical drug discovery workflow.

This guide is intended to provide a summary of the available information on 2-ethynylphenol
for research and development purposes. It is crucial to consult the original Material Safety Data

Sheet (MSDS) and relevant regulatory guidelines before handling this chemical. All

experimental work should be conducted by trained personnel in a suitably equipped facility.

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethynylphenol:
Properties, Safety, and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266645#2-ethynylphenol-msds-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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